Cas no 2253630-40-7 ((4-Bromo-2，6-dimethylphenyl)methanaminehydrochloride)

• Product Name: (4-Bromo-2，6-dimethylphenyl)methanaminehydrochloride
• CAS No: 2253630-40-7
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 5684817
• PubChem ID: 137935588
• Update Time: 2025-08-03

(4-Bromo-2，6-dimethylphenyl)methanaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6498624
• (4-Bromo-2,6-dimethylphenyl)methanamine hydrochloride
• (4-bromo-2,6-dimethylphenyl)methanamine;hydrochloride
• 2253630-40-7
• Benzenemethanamine, 4-bromo-2,6-dimethyl-, hydrochloride (1:1)
• (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride
• SCHEMBL26685644
• G73366
• (4-Bromo-2，6-dimethylphenyl)methanaminehydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-6-3-8(10)4-7(2)9(6)5-11;/h3-4H,5,11H2,1-2H3;1H
• InChI Key： BIIGXUSUGKOJOT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(CN)=C(C)C=1.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (4-Bromo-2，6-dimethylphenyl)methanaminehydrochloride

Introduction to (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride (CAS No. 2253630-40-7)

(4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride, with the CAS number 2253630-40-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and methyl substituents on a phenyl ring, along with the amine functional group, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of this compound consists of a benzene ring substituted with a bromine atom at the 4-position and two methyl groups at the 2- and 6-positions. The amine group is attached to a methane carbon, which further enhances its reactivity and utility in organic synthesis. The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for biological studies and pharmaceutical formulations.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylamine derivatives. The brominated aromatic ring system in (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride serves as an excellent scaffold for designing molecules with enhanced binding affinity and selectivity. This compound has been investigated for its potential role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have utilized (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride to synthesize novel inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer and autoimmune disorders, making them attractive therapeutic targets. The bromine atom on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery.

Recent studies have highlighted the importance of arylamines in developing small-molecule drugs with improved pharmacokinetic properties. The amine group in (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride can be further modified to introduce polar functionalities that enhance binding to biological targets. Additionally, the hydrochloride salt form ensures better stability and bioavailability, which are critical factors for drug efficacy.

The synthesis of (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution on a halogenated precursor followed by reduction and salt formation. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In the context of drug development, (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride has been used as a key intermediate in the synthesis of antitumor agents. Preliminary studies suggest that derivatives of this compound exhibit promising activity against various cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The compound's structural features also make it a valuable tool for studying enzyme inhibition mechanisms. For instance, the amine group can act as a hydrogen bond acceptor or donor, influencing binding interactions with enzymes. This flexibility allows researchers to fine-tune the properties of derived compounds for optimal pharmacological activity.

From an industrial perspective, (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride represents an important asset for pharmaceutical companies engaged in developing novel therapeutics. Its synthetic accessibility and versatility make it a cost-effective choice for large-scale production. Additionally, its role as an intermediate in multiple drug candidates underscores its significance in modern medicinal chemistry.

In conclusion, (4-Bromo-2,6-dimethylphenyl)methanaminehydrochloride is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an even greater role in advancing medical science.